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Compound of Interest

Compound Name: MK2-IN-3
CAS No.: 724711-21-1
Cat. No.: B15605962
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and biological properties of
MK2-IN-3, a potent and selective inhibitor of Mitogen-activated protein kinase-activated protein
kinase 2 (MK2). The information is intended to support research and development efforts in
fields such as inflammation, immunology, and oncology.

Core Chemical Properties

MK2-IN-3, also known as 2-(2-(quinolin-3-yl)pyridin-4-yl)-1,5,6,7-tetrahydropyrrolo[3,2-
c]pyridin-4-one, is a cell-permeable, ATP-competitive inhibitor of MK2.[1] Its core chemical and
physical properties are summarized below.
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Property Value

Molecular Formula C21H16N4O
Molecular Weight 340.38 g/mol
CAS Number 724711-21-1
Appearance Solid powder
Purity Typically =97%
Solubility Soluble in DMSO

Mechanism of Action and Biological Activity

MKZ2-IN-3 functions as a highly selective, ATP-competitive inhibitor of MK2 (MAPKAPK2).[2]
MK2 is a serine/threonine kinase that is a key downstream substrate of p38 MAPK. The
p38/MK2 signaling pathway is activated by cellular stresses such as inflammatory cytokines,
UV irradiation, and osmotic shock, and it plays a crucial role in regulating the production of pro-
inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-a).

By inhibiting MK2, MK2-IN-3 effectively reduces the production of TNF-a in cellular models,
such as in lipopolysaccharide (LPS)-stimulated U937 human monocytic cells. This makes it a
valuable tool for studying the roles of the p38/MK2 pathway in inflammatory diseases and a
potential starting point for the development of novel anti-inflammatory therapeutics.

In Vitro Potency and Selectivity

The inhibitory activity of MK2-IN-3 has been quantified against MK2 and a panel of other
kinases to determine its potency and selectivity.
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Kinase ICs0 (NM)
MK2 (MAPKAP-K2) 8.5

MK3 (MAPKAP-K3) 210

MK5 (PRAK) 81

ERK2 3440
MNK1 5700
p38a >100,000
MSK1 >200,000
MSK2 >200,000
CDK2 >200,000
JNK2 >200,000
IKK2 >200,000

Data compiled from multiple sources.[3]

- ellul -

Cell Line Assay ICs0 (M)

U937 TNF-a production 4.4

This demonstrates the ability of MK2-IN-3 to inhibit the downstream effects of MK2 activation in
a cellular context.[3]

Signaling Pathway

The following diagram illustrates the p38/MK2 signaling pathway and the point of inhibition by
MK2-IN-3.
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Caption: The p38/MK2 signaling cascade and inhibition by MK2-IN-3.
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Experimental Protocols

Detailed methodologies for key experiments are provided below. These are representative
protocols based on standard laboratory practices.

In Vitro MK2 Kinase Inhibition Assay

This protocol describes a method to determine the ICso of MK2-IN-3 against purified MK2
enzyme.

Materials:

e Recombinant human MK2 enzyme

o MK2 substrate peptide (e.g., a peptide derived from Hsp27)
e ATP (Adenosine triphosphate)

e Kinase assay buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgClz, 1 mM DTT)
e MK2-IN-3

e DMSO (Dimethyl sulfoxide)

o 384-well plates

o ADP-Glo™ Kinase Assay kit (or similar detection system)

o Plate reader capable of luminescence detection

Procedure:

e Compound Preparation: Prepare a 10 mM stock solution of MK2-IN-3 in DMSO. Perform
serial dilutions in DMSO to create a range of concentrations (e.g., from 100 uM to 1 nM).

e Reaction Setup:

o Add 1 pL of the diluted MK2-IN-3 or DMSO (for control wells) to the wells of a 384-well
plate.
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o Add 2 pL of a solution containing the MK2 enzyme in kinase assay buffer.

o Add 2 pL of a solution containing the MK2 substrate peptide and ATP in kinase assay
buffer to initiate the reaction. The final ATP concentration should be at or near its Km for
MK2.

 Incubation: Incubate the plate at 30°C for 60 minutes.
e Detection:

o Add 5 pL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the
remaining ATP. Incubate for 40 minutes at room temperature.

o Add 10 pL of Kinase Detection Reagent to each well to convert the generated ADP to ATP
and then to a luminescent signal. Incubate for 30 minutes at room temperature.

o Data Acquisition: Measure the luminescence of each well using a plate reader.

o Data Analysis: Calculate the percent inhibition for each concentration of MK2-IN-3 relative to
the DMSO control. Plot the percent inhibition against the logarithm of the inhibitor
concentration and fit the data to a four-parameter logistic equation to determine the ICso
value.
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Caption: Workflow for the in vitro MK2 kinase inhibition assay.
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Cellular TNF-a Production Assay

This protocol outlines a method to measure the effect of MK2-IN-3 on TNF-a production in
U937 cells using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

U937 human monocytic cell line

e RPMI-1640 medium supplemented with 10% FBS

e Phorbol 12-myristate 13-acetate (PMA) for cell differentiation (optional)
 Lipopolysaccharide (LPS)

e MK2-IN-3

« DMSO

o 96-well cell culture plates

e Human TNF-a ELISA kit

» Microplate reader capable of absorbance measurement at 450 nm
Procedure:

o Cell Culture and Plating:

o Culture U937 cells in RPMI-1640 medium with 10% FBS.

o (Optional) Differentiate cells by treating with PMA (e.g., 10-100 ng/mL) for 24-48 hours to
induce a macrophage-like phenotype.

o Plate the cells in 96-well plates at a density of approximately 1-2 x 10 cells per well and
allow them to adhere if differentiated.

e Compound Treatment:
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o Prepare serial dilutions of MK2-IN-3 in cell culture medium.

o Pre-treat the cells with the diluted MK2-IN-3 or DMSO (vehicle control) for 1-2 hours.

Stimulation:

o Stimulate the cells with LPS (e.g., 1 pg/mL) to induce TNF-a production.
o Incubate the plates for 4-6 hours at 37°C in a CO:z incubator.

Sample Collection:

o Centrifuge the plates to pellet the cells.

o Carefully collect the cell culture supernatant for TNF-a measurement.
ELISA Protocol:

o Perform the human TNF-a ELISA according to the manufacturer's instructions. This
typically involves:

Adding standards and samples to the antibody-coated plate.

Incubating with a detection antibody.

Incubating with a streptavidin-HRP conjugate.

Adding a substrate solution (e.g., TMB) and stopping the reaction.
Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

Data Analysis:

(¢]

Generate a standard curve using the TNF-a standards provided in the ELISA kit.

[¢]

Calculate the concentration of TNF-a in each sample from the standard curve.

[¢]

Determine the percent inhibition of TNF-a production for each concentration of MK2-IN-3
and calculate the 1Cso value.
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Synthesis

A detailed, step-by-step synthesis protocol for MK2-IN-3 is not publicly available. However, the
synthesis of this class of pyrrolopyridine inhibitors is described in the scientific literature. The
general approach involves the construction of the core pyrrolopyridine scaffold followed by the
coupling of the quinoline and pyridine moieties.

Conclusion

MKZ2-IN-3 is a valuable research tool for investigating the p38/MK2 signaling pathway. Its high
potency and selectivity for MK2 make it suitable for a range of in vitro and cellular assays to
probe the biological functions of this kinase in inflammation and other disease processes. The
data and protocols presented in this guide are intended to facilitate further research and drug
discovery efforts targeting the MK2 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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